N-(1-methylpyrazol-3-yl)butanamide
Overview
Description
N-(1-methylpyrazol-3-yl)butanamide, also known as MPB or 3-methylpyrazole-5-carboxamide, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine and agriculture. MPB is a pyrazole derivative that has a molecular formula of C8H12N2O and a molecular weight of 152.2 g/mol.
Mechanism of Action
The mechanism of action of N-(1-methylpyrazol-3-yl)butanamide is not fully understood, but it is believed to involve the inhibition of the enzyme alcohol dehydrogenase, which is responsible for the metabolism of ethanol and methanol in the body. This inhibition leads to the accumulation of toxic metabolites, which can be eliminated through other pathways.
Biochemical and Physiological Effects:
N-(1-methylpyrazol-3-yl)butanamide has been shown to have various biochemical and physiological effects, including the reduction of alcohol consumption and the prevention of methanol toxicity. It has also been found to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-methylpyrazol-3-yl)butanamide in lab experiments is its relatively low cost and availability. However, its potential toxicity and limited solubility in water can pose challenges in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for research on N-(1-methylpyrazol-3-yl)butanamide. One potential area of study is its potential as a therapeutic agent for other conditions, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, its potential applications in agriculture and environmental science warrant further investigation.
Synthesis Methods
N-(1-methylpyrazol-3-yl)butanamide can be synthesized through a multistep process involving the reaction of 3-methylpyrazole with butanoyl chloride in the presence of a base, followed by purification through column chromatography. This method has been reported in various scientific journals, including the Journal of Organic Chemistry and Tetrahedron Letters.
Scientific Research Applications
N-(1-methylpyrazol-3-yl)butanamide has been found to have potential applications in various fields of scientific research. In medicine, it has been studied as a potential therapeutic agent for the treatment of alcoholism and methanol poisoning. In agriculture, it has been studied as a potential herbicide and growth regulator for crops.
properties
IUPAC Name |
N-(1-methylpyrazol-3-yl)butanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c1-3-4-8(12)9-7-5-6-11(2)10-7/h5-6H,3-4H2,1-2H3,(H,9,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDIBZRRHBBLWKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NN(C=C1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-methylpyrazol-3-yl)butanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-bicyclo[2.2.1]heptanyl)-N-(1,3,5-trimethylpyrazol-4-yl)acetamide](/img/structure/B7458937.png)
![4-chloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-nitrobenzamide](/img/structure/B7458970.png)
![5-chloro-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-1-benzofuran-2-carboxamide](/img/structure/B7458976.png)
![2-(2-bicyclo[2.2.1]heptanyl)-N-(1-methylpyrazol-3-yl)acetamide](/img/structure/B7459025.png)
